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This guide provides a comparative analysis of the sensitivity of nitrogen triiodide (NI₃) against

other common primary explosives, namely lead azide (Pb(N₃)₂), silver azide (AgN₃), and

mercury(II) fulminate (Hg(CNO)₂). Due to its extreme instability, nitrogen triiodide is

notoriously difficult to study quantitatively. Consequently, much of the data presented for NI₃ is

qualitative, drawing from descriptive accounts of its behavior. In contrast, quantitative data for

the alternative explosives, obtained through standardized testing methods, are provided to offer

a clear basis for comparison.

Executive Summary
Nitrogen triiodide is an exceptionally sensitive primary explosive, exhibiting a level of

instability that surpasses most other initiating explosives. This extreme sensitivity, while making

it a fascinating subject for chemical demonstrations, renders it entirely impractical for any

controlled application. Its decomposition can be triggered by minimal energy input from a wide

array of stimuli. In contrast, while other primary explosives like lead azide, silver azide, and

mercury fulminate are also highly sensitive, they possess a degree of stability that allows for

their use in detonators and other initiating systems under strict handling protocols. This guide

will delineate these differences through a detailed comparison of their sensitivity to impact,

friction, electrostatic discharge, and thermal stimuli, supported by available experimental data

and standardized testing protocols.
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Sensitivity to Various Stimuli: A Comparative
Overview
The sensitivity of an explosive material is a measure of the ease with which it can be initiated to

detonate. For primary explosives, this is a critical parameter that dictates their handling,

storage, and application.

Nitrogen Triiodide (NI₃)
Nitrogen triiodide is infamous for its extreme sensitivity, particularly when dry. The compound

is so unstable that it can be detonated by the slightest touch, even that of a feather.[1] Its

sensitivity extends to a broad range of stimuli, including:

Impact and Friction: Detonates with minimal physical shock or friction.

Vibrations and Sound: Can be initiated by slight vibrations or loud noises.

Light: Sensitive to light, which can trigger decomposition.

Alpha Radiation: Uniquely, it is known to be detonated by alpha particles.

The extreme sensitivity of NI₃ is primarily attributed to the significant steric strain within the

molecule. Three large iodine atoms are bonded to a much smaller nitrogen atom, creating a

highly unstable arrangement with a very low activation energy for decomposition.[2] The

decomposition reaction is highly exothermic, producing stable nitrogen gas (N₂), which makes

the process thermodynamically favorable.

Due to its profound instability, quantitative sensitivity data for NI₃ is virtually nonexistent in

scientific literature. The inherent danger in handling dry NI₃ makes it unsuitable for

standardized sensitivity testing equipment.

Comparison with Alternative Primary Explosives
The following table summarizes the available quantitative sensitivity data for lead azide, silver

azide, and mercury(II) fulminate. It is important to note that these values can vary depending

on factors such as crystal size, purity, and the specific test apparatus used.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b076957?utm_src=pdf-body
https://www.benchchem.com/product/b076957?utm_src=pdf-body
https://www.matec-conferences.org/articles/matecconf/pdf/2022/20/matecconf_simpro2022_00004.pdf
https://etusersgroup.org/un-friction-bam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explosive

Impact
Sensitivity
(BAM
Fallhammer)

Friction
Sensitivity
(BAM Friction
Test)

Electrostatic
Discharge
(ESD)
Sensitivity

Thermal
Decompositio
n Temperature

Nitrogen

Triiodide (NI₃)

Extremely

sensitive

(qualitative)

Extremely

sensitive

(qualitative)

Extremely

sensitive

(qualitative)

Decomposes at

room

temperature

when dry

Lead Azide

(Pb(N₃)₂) **
2.5 - 4 J[3] <1 N - 7.5 N[4][5]

0.1133 J - 7

mJ[6][7]
~315-350°C[4][8]

Silver Azide

(AgN₃)
≤1 J[9]

0.3 N - 2.5 N[9]

[10]

5.0 mJ - 18 mJ[4]

[11]
~270-340°C[12]

Mercury(II)

Fulminate

(Hg(CNO)₂) **

~0.2 J[10] 6.5 - 7.5 N[13]
Highly sensitive

(qualitative)

Begins to

decompose at

~100-140°C[14]

[15]

Experimental Protocols for Sensitivity Testing
Standardized tests are crucial for quantifying and comparing the sensitivity of explosive

materials. The following are brief descriptions of the key experimental methodologies cited in

this guide.

BAM Fallhammer Test (Impact Sensitivity)
The BAM (Bundesanstalt für Materialforschung und -prüfung) Fallhammer test is a

standardized method to determine the impact sensitivity of a substance. A specified mass is

dropped from varying heights onto a sample of the explosive material placed between two steel

cylinders. The result is typically reported as the impact energy in Joules (J) at which there is a

50% probability of initiation (an explosion or deflagration).

BAM Friction Test (Friction Sensitivity)
The BAM friction test assesses the sensitivity of a substance to frictional stimuli. A small

sample of the explosive is placed on a porcelain plate, and a porcelain pin is pressed onto it
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with a specific load. The plate is then moved back and forth once. The test determines the

lowest load in Newtons (N) at which an explosion or ignition occurs in at least one out of six

trials.[2][16]

Electrostatic Discharge (ESD) Sensitivity Test
This test evaluates the susceptibility of an explosive to initiation by an electrostatic discharge. A

capacitor of a known capacitance is charged to a specific voltage and then discharged through

the explosive sample. The sensitivity is reported as the minimum energy in Joules (J) or

millijoules (mJ) required to cause initiation. The test setup often involves a "human body model"

to simulate an accidental discharge from a person.[17][18]

Visualizing Experimental Workflows and Chemical
Principles
To further elucidate the concepts discussed, the following diagrams, generated using the DOT

language, illustrate a typical experimental workflow for sensitivity testing and the factors

contributing to the instability of nitrogen triiodide.
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A generalized workflow for explosive sensitivity testing.
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Factors Contributing to NI3 Instability

Result
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Logical relationship of factors causing NI₃ instability.

Conclusion
Nitrogen triiodide stands apart from other primary explosives due to its extraordinary

sensitivity to a wide range of stimuli. While qualitative descriptions consistently highlight its

hazardous nature, the lack of quantitative data underscores the extreme danger it poses,

precluding its use in any practical application. In contrast, primary explosives such as lead

azide, silver azide, and mercury(II) fulminate, while still highly sensitive and requiring stringent

safety protocols, are sufficiently stable to be characterized by standardized testing methods

and are utilized in controlled initiation systems. This guide provides researchers and

professionals with a clear comparative framework, emphasizing the unique and perilous

properties of nitrogen triiodide in the context of more conventional primary explosives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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